Cas no 2228846-64-6 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile)

3-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile is a bicyclic organic compound featuring a nitrile and hydroxyl functional group, which contribute to its reactivity and potential utility in synthetic chemistry. The rigid bicyclo[3.1.1]heptane scaffold enhances stereochemical control, making it valuable for the synthesis of structurally defined intermediates. The presence of both polar (hydroxy) and nonpolar (bicyclic) moieties offers balanced solubility properties, facilitating its use in diverse reaction conditions. This compound may serve as a precursor for pharmaceuticals, agrochemicals, or specialty materials, where its unique framework can impart desirable physicochemical properties. Its stability and functional group compatibility further underscore its versatility in organic synthesis.
3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile structure
2228846-64-6 structure
Product Name:3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile
CAS No:2228846-64-6
MF:C12H19NO
MW:193.285363435745
CID:6415602
PubChem ID:165618384
Update Time:2025-10-29

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile
    • 2228846-64-6
    • 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
    • EN300-1811125
    • Inchi: 1S/C12H19NO/c1-12(2)8-3-4-9(10(12)7-8)11(14)5-6-13/h8-11,14H,3-5,7H2,1-2H3
    • InChI Key: ZIQAUFZKANXQGF-UHFFFAOYSA-N
    • SMILES: OC(CC#N)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44Ų

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1811125-0.05g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
0.05g
$660.0 2023-09-19
Enamine
EN300-1811125-0.1g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
0.1g
$691.0 2023-09-19
Enamine
EN300-1811125-0.25g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
0.25g
$723.0 2023-09-19
Enamine
EN300-1811125-0.5g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
0.5g
$754.0 2023-09-19
Enamine
EN300-1811125-1.0g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
1g
$785.0 2023-06-03
Enamine
EN300-1811125-2.5g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
2.5g
$1539.0 2023-09-19
Enamine
EN300-1811125-5.0g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
5g
$2277.0 2023-06-03
Enamine
EN300-1811125-10.0g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
10g
$3376.0 2023-06-03
Enamine
EN300-1811125-1g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
1g
$785.0 2023-09-19
Enamine
EN300-1811125-5g
3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile
2228846-64-6
5g
$2277.0 2023-09-19

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-hydroxypropanenitrile

3-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile (CAS No. 2228846-64-6)

The compound 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile (CAS No. 2228846-64-6) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic compounds, which are known for their stability and versatility in various chemical applications. The molecule's structure features a bicyclo[3.1.1]heptane framework, which is a type of norbornane derivative, and is substituted with a hydroxyl group and a nitrile group at the 3-position of the bicyclic system.

The bicyclo[3.1.1]heptane core of this compound is a well-known structure in organic chemistry, often used as a building block for synthesizing more complex molecules due to its rigid and stable framework. The presence of two methyl groups at the 6-position of the bicyclic system adds further complexity to the molecule, influencing its physical properties and reactivity. The hydroxyl group (-OH) and nitrile group (-CN) are functional groups that contribute to the compound's reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the potential of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile in the field of drug discovery and development. The molecule's unique structure makes it an attractive candidate for exploring its biological activity, particularly in terms of its ability to interact with specific protein targets or enzymes. Researchers have reported promising results in preliminary assays, suggesting that this compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its biological applications, this compound has also been studied for its potential use in advanced materials science. The rigid bicyclic framework and functional groups make it suitable for applications in polymer chemistry or as a precursor for synthesizing more complex materials with tailored properties.

The synthesis of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the hydroxyl and nitrile groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to determine its exact structure and confirm its purity. These analyses are critical for ensuring the reliability of experimental results and maintaining quality control in manufacturing processes.

In terms of safety and handling, CAS No. 2228846-64-6 is classified as a non-hazardous chemical under standard conditions when handled appropriately in accordance with recommended safety protocols. Proper storage conditions include maintaining the compound in a cool, dry environment away from direct sunlight to prevent degradation or contamination.

The global demand for compounds like 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-hydroxypropanenitrile continues to grow due to their diverse applications across multiple industries, including pharmaceuticals, agrochemicals, and specialty chemicals manufacturing.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd